Cas no 2229286-72-8 (3-(oxiran-2-yl)methyl-1,2-oxazole)

• Product Name: 3-(oxiran-2-yl)methyl-1,2-oxazole
• CAS No: 2229286-72-8
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 6571493
• PubChem ID: 165711345
• Update Time: 2025-10-30

3-(oxiran-2-yl)methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(oxiran-2-yl)methyl-1,2-oxazole
• EN300-1806700
• 2229286-72-8
• 3-[(oxiran-2-yl)methyl]-1,2-oxazole

• Inchi： 1S/C6H7NO2/c1-2-9-7-5(1)3-6-4-8-6/h1-2,6H,3-4H2
• InChI Key： RUYFGPMDZZEGAS-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CON=1

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.6Ų

Additional information on 3-(oxiran-2-yl)methyl-1,2-oxazole

Comprehensive Overview of 3-(oxiran-2-yl)methyl-1,2-oxazole (CAS No. 2229286-72-8): Properties, Applications, and Innovations

The compound 3-(oxiran-2-yl)methyl-1,2-oxazole (CAS No. 2229286-72-8) is a versatile heterocyclic molecule gaining attention in pharmaceutical and material science research. Characterized by its unique epoxide-oxazole hybrid structure, this compound offers a rich platform for synthetic modifications, making it valuable for drug discovery and polymer chemistry. Its reactive oxirane ring and 1,2-oxazole moiety enable diverse chemical transformations, aligning with modern trends in green chemistry and sustainable synthesis.

Recent studies highlight the role of 3-(oxiran-2-yl)methyl-1,2-oxazole in click chemistry applications, particularly in bioconjugation and small-molecule probes development. Researchers are exploring its potential as a crosslinking agent for biodegradable polymers, addressing the growing demand for eco-friendly materials. The compound’s CAS No. 2229286-72-8 is frequently cited in patents related to advanced drug delivery systems, reflecting its relevance in targeted therapeutics.

From a synthetic perspective, the oxirane-functionalized oxazole scaffold enables regioselective ring-opening reactions, a feature exploited in cascade syntheses of complex heterocycles. This aligns with the pharmaceutical industry’s focus on scaffold diversification for high-throughput screening. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing this compound, as discussed in recent ACS publications.

The thermal stability of 3-(oxiran-2-yl)methyl-1,2-oxazole makes it suitable for high-temperature polymerization processes, a topic trending in material science forums. Computational studies using DFT calculations predict its reactivity patterns, supporting rational design in catalysis research. These attributes position the compound as a candidate for smart coatings and self-healing materials—key areas in Industry 4.0 innovations.

Ongoing research investigates the structure-activity relationships of derivatives derived from CAS 2229286-72-8, particularly for enzyme inhibition applications. Its bioisosteric potential with natural metabolites is another focal point, resonating with searches for fragment-based drug design strategies. Safety evaluations confirm its compatibility with REACH compliance standards, ensuring broader industrial adoption.

In summary, 3-(oxiran-2-yl)methyl-1,2-oxazole represents a nexus between medicinal chemistry and advanced materials. Its multifunctional reactivity and scalable synthesis pathways answer pressing needs in personalized medicine and circular economy initiatives, making CAS No. 2229286-72-8 a compound of enduring scientific interest.